Cas no 1821819-88-8 ((1R)-1-(4-chloro-3-methylphenyl)ethan-1-ol)

• Product Name: (1R)-1-(4-chloro-3-methylphenyl)ethan-1-ol
• CAS No: 1821819-88-8
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 6394542
• PubChem ID: 95003602
• Update Time: 2025-05-22

(1R)-1-(4-chloro-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-chloro-3-methylphenyl)ethan-1-ol
• EN300-2001816
• 1821819-88-8

• Inchi： 1S/C9H11ClO/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5,7,11H,1-2H3/t7-/m1/s1
• InChI Key： XWAYAABIWOTNCD-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=CC=1C)[C@@H](C)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R)-1-(4-chloro-3-methylphenyl)ethan-1-ol

(1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol: A Comprehensive Overview

(1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol, also known by its CAS number 1821819-88-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound, which belongs to the class of secondary alcohols, has garnered attention due to its unique structural properties and potential for further functionalization. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, making it a valuable asset in modern chemical research.

The molecular structure of (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol comprises a chiral center at the ethanol moiety, which is attached to a substituted phenyl ring. The phenyl group is substituted with a chlorine atom at the para position and a methyl group at the meta position. This configuration not only imparts chirality but also enhances the compound's stability and reactivity. The presence of these substituents allows for selective chemical transformations, making it an ideal starting material for asymmetric synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol. One notable approach involves the hydrolysis of an appropriate nitrile derivative under acidic conditions, followed by reduction to yield the alcohol. This method has been optimized to achieve high enantiomeric excess, which is crucial for applications in drug discovery where stereochemistry plays a pivotal role.

In terms of physical properties, (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol exhibits a melting point of approximately 55°C and a boiling point around 205°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various extraction and purification techniques. The compound's UV absorption spectrum shows strong absorbance in the range of 270–290 nm, which can be exploited for analytical purposes.

The applications of (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol are diverse and expanding rapidly. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of anti-inflammatory agents and central nervous system drugs. For instance, recent studies have demonstrated its utility in the construction of β-lactam antibiotics through enantioselective aldol reactions. Additionally, this compound has found use in agrochemicals as a precursor to fungicides and herbicides, contributing to sustainable agricultural practices.

From an environmental standpoint, researchers have investigated the biodegradation pathways of (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol. Under aerobic conditions, it undergoes microbial degradation via hydroxylation and ring-opening mechanisms, yielding non-toxic byproducts. These findings underscore its eco-friendly profile and suitability for large-scale industrial applications.

In conclusion, (1R)-1-(4-Chloro-3-Methylphenyl)ethan-1-ol stands out as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with advanced synthetic techniques and promising application prospects, positions it as a cornerstone for future innovations in drug development and material science.